Cas no 1887147-20-7 (4-(4-iodo-2-methylphenyl)morpholin-3-one)

• Product Name: 4-(4-iodo-2-methylphenyl)morpholin-3-one
• CAS No: 1887147-20-7
• MF: C₁₁H₁₂INO₂
• MW: 317.122955322266
• CID: 6025720
• PubChem ID: 165473296
• Update Time: 2025-05-21

4-(4-iodo-2-methylphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-iodo-2-methylphenyl)morpholin-3-one
• 1887147-20-7
• EN300-1085932

• Inchi： 1S/C11H12INO2/c1-8-6-9(12)2-3-10(8)13-4-5-15-7-11(13)14/h2-3,6H,4-5,7H2,1H3
• InChI Key： MDDXMWBXASRTDI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)N1C(COCC1)=O

Computed Properties

• Exact Mass: 316.99128g/mol
• Monoisotopic Mass: 316.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(4-iodo-2-methylphenyl)morpholin-3-one

Comprehensive Overview of 4-(4-iodo-2-methylphenyl)morpholin-3-one (CAS No. 1887147-20-7): Properties, Applications, and Market Insights

4-(4-iodo-2-methylphenyl)morpholin-3-one (CAS No. 1887147-20-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This morpholinone derivative features a unique structural framework combining an iodo-substituted aromatic ring with a morpholin-3-one moiety, making it a valuable intermediate in synthetic chemistry. The presence of both iodine and methyl groups enhances its reactivity, enabling diverse applications in drug discovery and material science.

Recent studies highlight the growing importance of 4-(4-iodo-2-methylphenyl)morpholin-3-one in the development of kinase inhibitors, a class of compounds widely investigated for their potential in cancer therapy. Researchers are particularly interested in its role as a building block for targeted therapies, aligning with the current trend of precision medicine. The compound's structural versatility allows for modifications that can optimize pharmacokinetic properties, addressing key challenges in modern drug design such as bioavailability and selectivity.

From a synthetic chemistry perspective, CAS 1887147-20-7 serves as an excellent example of how halogenated aromatics can be utilized in cross-coupling reactions. The iodo substituent facilitates palladium-catalyzed transformations, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to constructing complex molecular architectures. This reactivity profile makes it a sought-after reagent in laboratories focused on medicinal chemistry and material innovation.

The agrochemical sector has also recognized the potential of 4-(4-iodo-2-methylphenyl)morpholin-3-one as a precursor for novel crop protection agents. With increasing global demand for sustainable agriculture solutions, researchers are exploring its derivatives as potential pesticides or herbicides with improved environmental profiles. The morpholinone core contributes to favorable biodegradability characteristics, addressing regulatory concerns about persistent organic pollutants.

Quality control and analytical characterization of 1887147-20-7 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in analytical chemistry have enabled more precise quantification of impurities, supporting the development of GMP-compliant synthesis protocols for this valuable intermediate.

Market analysis indicates steady growth in demand for 4-(4-iodo-2-methylphenyl)morpholin-3-one, particularly from contract research organizations and pharmaceutical innovators. The compound's pricing reflects its specialized nature and the complexity of its synthesis. Suppliers are increasingly offering custom synthesis services and scale-up solutions to meet the evolving needs of the research community, with particular emphasis on regulatory compliance and intellectual property considerations.

Environmental and safety assessments of CAS 1887147-20-7 suggest it requires standard laboratory precautions for handling organic compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. The compound's safety data sheet provides detailed guidance on storage conditions, emphasizing protection from moisture and light to maintain stability.

Future research directions for 4-(4-iodo-2-methylphenyl)morpholin-3-one may explore its potential in catalysis and material science applications. The combination of aromatic and heterocyclic components in its structure offers intriguing possibilities for designing functional materials with tailored electronic properties. Additionally, its role in bioconjugation chemistry could open new avenues in diagnostic probe development and targeted drug delivery systems.

For researchers seeking high-purity 1887147-20-7, several specialized chemical suppliers offer the compound with comprehensive certificates of analysis. The procurement process often involves verification of structural characterization data and assessment of batch-to-batch consistency, which are critical factors for reproducible experimental results. Some suppliers provide additional services such as isotope labeling or derivatization to support specific research needs.

The intellectual property landscape surrounding 4-(4-iodo-2-methylphenyl)morpholin-3-one includes patents covering its synthesis methods and specific applications. Companies active in small molecule drug discovery frequently include such intermediates in their patent portfolios, highlighting the strategic value of this chemical building block. Recent patent filings demonstrate growing interest in its use for developing protein degradation technologies like PROTACs.